Cas no 86052-56-4 (2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine)

• Product Name: 2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine
• CAS No: 86052-56-4
• MF: C₁₁H₁₃NS₂
• MW: 223.357620000839
• CID: 728401
• Update Time: 2026-04-29

2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanamine,N-(2-thienylmethyl)-
• 2-thiophen-2-yl-N-(thiophen-2-ylmethyl)ethanamine
• N-(2-THIEN-2-YLETHYL)-N-(THIEN-2-YLMETHYL)AMINE
• 2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine

Computed Properties

• Exact Mass: 223.04900

Experimental Properties

• PSA: 68.51000
• LogP: 3.53280

Additional information on 2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine

Comprehensive Overview of 2-(Thiophen-2-yl)ethyl(thiophen-2-yl)methylamine (CAS No. 86052-56-4)

2-(Thiophen-2-yl)ethyl(thiophen-2-yl)methylamine, with the CAS number 86052-56-4, is a specialized organic compound featuring dual thiophene moieties. This unique structure makes it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The compound's thiophene-based backbone contributes to its electronic properties, which are increasingly relevant in the development of organic semiconductors and conductive polymers. Researchers are exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

In recent years, the demand for heterocyclic compounds like 2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine has surged due to their versatility in medicinal chemistry. A trending topic in scientific forums is its role in neuroprotective agents, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Users frequently search for "thiophene derivatives in CNS drugs" or "CAS 86052-56-4 applications," reflecting its relevance in cutting-edge research. The compound's amine functional group also makes it a candidate for catalysis and ligand design, further broadening its industrial appeal.

From a synthetic perspective, 86052-56-4 is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have driven interest in eco-friendly production methods, with researchers optimizing routes to minimize waste. Questions like "how to synthesize thiophene amines efficiently" are common in academic circles. Additionally, the compound's photophysical properties are being investigated for optoelectronic devices, such as OLEDs and solar cells, addressing the global push for renewable energy solutions.

The structure-activity relationship (SAR) of 2-(thiophen-2-yl)ethyl(thiophen-2-yl)methylamine is another hot topic. Its dual-thiophene configuration enhances π-conjugation, a feature critical for molecular engineering. This has led to explorations in bioimaging and diagnostic probes, where its fluorescence potential is harnessed. Searches for "thiophene amines in imaging" highlight this niche application. Moreover, its lipophilicity and metabolic stability are key factors in pharmacokinetic studies, making it a frequent subject in ADME research (Absorption, Distribution, Metabolism, Excretion).

In summary, CAS 86052-56-4 represents a multifaceted compound bridging chemistry, biology, and materials science. Its adaptability to high-throughput screening and combinatorial chemistry underscores its value in modern R&D. As industries prioritize multifunctional molecules, this compound's profile will likely expand, driven by innovations in drug delivery systems and smart materials. For those tracking "emerging heterocycles" or "thiophene amine derivatives," this compound offers a compelling case study in interdisciplinary science.